Cas no 1537947-32-2 (2-amino-1-2-(propan-2-yl)phenylethan-1-one)

• Product Name: 2-amino-1-2-(propan-2-yl)phenylethan-1-one
• CAS No: 1537947-32-2
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6138125
• PubChem ID: 82599530
• Update Time: 2025-06-28

2-amino-1-2-(propan-2-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-2-(propan-2-yl)phenylethan-1-one
• 1537947-32-2
• EN300-1854763
• 2-amino-1-[2-(propan-2-yl)phenyl]ethan-1-one

• Inchi： 1S/C11H15NO/c1-8(2)9-5-3-4-6-10(9)11(13)7-12/h3-6,8H,7,12H2,1-2H3
• InChI Key： ZKESKWNDYBCMMO-UHFFFAOYSA-N
• SMILES： O=C(CN)C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-2-(propan-2-yl)phenylethan-1-one

Professional Introduction to 2-amino-1-2-(propan-2-yl)phenylethan-1-one (CAS No. 1537947-32-2)

2-amino-1-2-(propan-2-yl)phenylethan-1-one is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and potential applications. This compound, identified by the CAS number 1537947-32-2, has garnered attention due to its structural features and its role in various synthetic pathways. The presence of both amino and carbonyl functional groups, along with an aromatic ring substituted with an isopropyl group, makes it a versatile intermediate in organic synthesis.

The compound's molecular formula can be expressed as C₁₂H₁₇NO, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. This specific arrangement of atoms contributes to its reactivity and makes it a valuable building block in the development of more complex molecules. The isopropyl-substituted phenyl ring is particularly noteworthy, as it introduces steric and electronic effects that can influence the compound's interactions with other molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of 2-amino-1-2-(propan-2-yl)phenylethan-1-one. Researchers have been investigating its potential as a precursor in the synthesis of bioactive molecules, including those with antimicrobial and anti-inflammatory characteristics. The compound's ability to serve as a scaffold for drug development is attributed to its structural flexibility and the presence of multiple functional groups that can be modified to enhance specific biological activities.

One of the most compelling aspects of this compound is its role in the synthesis of heterocyclic derivatives. Heterocyclic compounds are widely recognized for their therapeutic potential and are found in numerous pharmaceuticals. The incorporation of 2-amino-1-2-(propan-2-yl)phenylethan-1-one into these frameworks allows for the creation of novel molecules with tailored properties. For instance, researchers have demonstrated its utility in constructing derivatives that exhibit improved solubility and bioavailability, which are critical factors for drug efficacy.

The synthesis of 2-amino-1-2-(propan-2-yl)phenylethan-1-one involves multi-step organic reactions that highlight the compound's synthetic utility. Key steps often include condensation reactions, reduction processes, and functional group transformations. These synthetic routes not only showcase the compound's versatility but also provide insights into optimizing its production for industrial applications. Advances in catalytic methods have further enhanced the efficiency of these synthetic pathways, making it more feasible to produce larger quantities of the compound for research and commercial purposes.

The pharmacological evaluation of 2-amino-1-2-(propan-2-yl)phenylethan-1-one has revealed several promising avenues for therapeutic intervention. Studies have indicated that derivatives derived from this compound may possess inhibitory effects on certain enzymes and receptors involved in inflammatory responses. This aligns with ongoing efforts to develop targeted therapies that minimize side effects while maximizing therapeutic benefits. Additionally, the compound's structural features make it a candidate for exploring new mechanisms of action in treating neurological disorders.

The chemical properties of 2-amino-1-2-(propan-2-yl)phenylethan-1-one also make it an interesting subject for material science applications. Its ability to form stable complexes with other molecules suggests potential uses in areas such as polymer chemistry and coordination chemistry. Researchers are exploring how this compound can be integrated into materials that exhibit unique electronic or optical properties, which could have implications for advanced technological applications.

In conclusion, 2-amino-1-2-(propan-2-y l)phenylethan -1-one (CAS No. 1537947 -32 - 2) represents a significant advancement in chemical research due to its multifaceted applications. Its role as a synthetic intermediate, precursor for bioactive molecules, and candidate for material science innovations underscores its importance. As research continues to uncover new possibilities for this compound, it is likely to remain at the forefront of scientific exploration in both academic and industrial settings.